Cas no 2680759-43-5 (tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate)
tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate
- 2680759-43-5
- EN300-28295884
- tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate
-
- Inchi: 1S/C13H18BrNO2S/c1-13(2,3)17-12(16)15(10-4-5-10)7-9-6-11(14)18-8-9/h6,8,10H,4-5,7H2,1-3H3
- InChI Key: LSDIPFFMKZFBJW-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CS1)CN(C(=O)OC(C)(C)C)C1CC1
Computed Properties
- Exact Mass: 331.02416g/mol
- Monoisotopic Mass: 331.02416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57.8Ų
tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295884-0.05g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28295884-0.1g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28295884-0.25g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28295884-0.5g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28295884-1.0g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28295884-2.5g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28295884-5.0g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-28295884-10.0g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 | |
| Enamine | EN300-28295884-1g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 1g |
$770.0 | 2023-09-07 | ||
| Enamine | EN300-28295884-5g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-cyclopropylcarbamate |
2680759-43-5 | 5g |
$2235.0 | 2023-09-07 |
tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate
Recent Advances in the Study of tert-Butyl N-(5-Bromothiophen-3-yl)methyl-N-cyclopropylcarbamate (CAS: 2680759-43-5)
The compound tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate (CAS: 2680759-43-5) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This carbamate derivative, featuring a bromothiophene moiety and cyclopropyl group, has emerged as a promising scaffold for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.
Structural analysis reveals that the presence of both the bromothiophene and cyclopropyl groups in this compound provides unique electronic and steric properties that make it particularly valuable for medicinal chemistry applications. The bromine atom at the 5-position of the thiophene ring serves as an excellent handle for further functionalization through cross-coupling reactions, while the cyclopropyl group often contributes to metabolic stability in drug candidates. The tert-butyl carbamate protecting group offers synthetic versatility for subsequent transformations.
Recent synthetic methodologies have focused on optimizing the preparation of this compound with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient three-step synthesis starting from commercially available 5-bromothiophene-3-carbaldehyde, achieving an overall yield of 68%. The researchers emphasized the importance of reaction conditions in preventing decomposition of the cyclopropylamine intermediate during the reductive amination step.
In pharmacological applications, this compound has shown particular promise as a building block for kinase inhibitors. Several research groups have incorporated this scaffold into novel compounds targeting JAK and BTK kinases, with preliminary results showing improved selectivity profiles compared to existing inhibitors. The bromothiophene moiety appears to contribute significantly to binding interactions in the kinase ATP-binding pocket, as evidenced by X-ray crystallography studies of protein-ligand complexes.
Metabolic stability studies of derivatives containing this scaffold have yielded encouraging results. The cyclopropyl group appears to protect against rapid oxidative metabolism, while the bromothiophene moiety shows favorable pharmacokinetic properties. Recent in vitro ADME studies reported in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that analogs containing this core structure exhibited good membrane permeability and moderate plasma protein binding, suggesting potential for oral bioavailability.
The future research directions for this compound appear to be focusing on three main areas: development of more efficient synthetic routes, exploration of its utility in diverse drug discovery programs, and investigation of its potential as a probe for chemical biology studies. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for inflammatory and oncological indications. The unique combination of synthetic accessibility and pharmacological potential makes tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate a compound of significant interest in contemporary medicinal chemistry research.
2680759-43-5 (tert-butyl N-(5-bromothiophen-3-yl)methyl-N-cyclopropylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)